4,4'-[oxybis(ethane-2,1-diyl-2H-tetrazole-2,5-diyl)]dipyridine

• IUPAC Name: 4-[2-[2-[2-(5-pyridin-4-yltetrazol-2-yl)ethoxy]ethyl]tetrazol-5-yl]pyridine
• InChI: InChI=1S/C16H16N10O/c1-5-17-6-2-13(1)15-19-23-25(21-15)9-11-27-12-10-26-22-16(20-24-26)14-3-7-18-8-4-14/h1-8H,9-12H2
• InChI Key: LBYXIEQPGDAMSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=NN(N=N2)CCOCCN3N=C(N=N3)C4=CC=NC=C4
• Molecular Formula: C16H16N10O
• Molecular Weight: 364.37 g/mol

Description

4,4'-[oxybis(ethane-2,1-diyl-2H-tetrazole-2,5-diyl)]dipyridine, also known as OETD, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. OETD is a tetrazole-based ligand that can coordinate with metal ions, making it useful in the synthesis of metal-organic frameworks (MOFs) and other materials.

Mechanism of Action

The mechanism of action of 4,4'-[oxybis(ethane-2,1-diyl-2H-tetrazole-2,5-diyl)]dipyridine is not fully understood, but it is believed to involve the coordination of this compound with metal ions. This compound has been shown to selectively bind to certain metal ions, such as copper and zinc, which can affect their biological activity. This compound may also have antioxidant properties due to its ability to scavenge free radicals.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific research. This compound has been shown to inhibit the growth of cancer cells in vitro by inducing cell cycle arrest and apoptosis. This compound has also been shown to have anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. This compound may also have neuroprotective properties by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4,4'-[oxybis(ethane-2,1-diyl-2H-tetrazole-2,5-diyl)]dipyridine in lab experiments is its ability to selectively coordinate with metal ions, which can be useful in the synthesis of MOFs and other materials. This compound is also relatively easy to synthesize and purify, making it accessible to researchers. However, one of the limitations of using this compound is its potential toxicity. This compound has been shown to have cytotoxic effects on certain cell lines, which may limit its use in certain applications.

Future Directions

There are many potential future directions for 4,4'-[oxybis(ethane-2,1-diyl-2H-tetrazole-2,5-diyl)]dipyridine research. One area of interest is in the development of this compound-based MOFs for gas storage and separation. This compound may also have potential applications in the development of new drugs for cancer and neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Scientific Research Applications

4,4'-[oxybis(ethane-2,1-diyl-2H-tetrazole-2,5-diyl)]dipyridine has been used in various scientific research applications due to its unique properties. One of the most promising applications of this compound is in the synthesis of MOFs. MOFs are porous materials that can be used for gas storage, separation, and catalysis. This compound can coordinate with metal ions to form MOFs with specific properties, such as high surface area and selectivity.